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Compound of Interest

Compound Name: Antibacterial agent 41

Cat. No.: B14756961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the procurement, handling, and

application of Antibacterial Agent 41 (also known as Antitubercular agent-41) for research

purposes. The provided protocols and data are intended to guide in vitro studies for the

evaluation of its antimycobacterial activity.

Product Information and Supplier
Antibacterial Agent 41, also identified as Antitubercular agent-41 or Compound 106, is a

research chemical with demonstrated activity against Mycobacterium tuberculosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14756961?utm_src=pdf-interest
https://www.benchchem.com/product/b14756961?utm_src=pdf-body
https://www.benchchem.com/product/b14756961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14756961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information

Supplier MOLNOVA

Catalog Number M35315

CAS Number 901032-23-3

Molecular Formula C23H20FN3O3

Molecular Weight 405.42 g/mol

Purity >98% (HPLC)

Appearance Solid

Storage Store at -20°C for long-term stability.

Purchasing Information:

Pricing for various quantities of Antitubercular agent-41 can be obtained by requesting a quote

from the supplier, MOLNOVA. The product is intended for research use only.

Biological Activity
Antibacterial Agent 41 is an antitubercular agent that has been evaluated for its inhibitory

activity against Mycobacterium tuberculosis.

Quantitative Data
The following table summarizes the reported in vitro activity of Antibacterial Agent 41.

Organism Strain Method
MIC (Minimum
Inhibitory
Concentration)

Reference

Mycobacterium

tuberculosis
Not Specified Not Specified 50 µg/mL
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The following are generalized protocols for the in vitro evaluation of antitubercular agents,

which can be adapted for use with Antibacterial Agent 41.

Determination of Minimum Inhibitory Concentration
(MIC) using Microplate Alamar Blue Assay (MABA)
This protocol is a widely used and reliable method for determining the MIC of compounds

against Mycobacterium tuberculosis.

Materials:

Mycobacterium tuberculosis H37Rv strain

Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol and 10% (v/v) ADC (Albumin-

Dextrose-Catalase)

Antibacterial Agent 41

Sterile 96-well microplates

Alamar Blue reagent

Positive control (e.g., Rifampicin)

Negative control (DMSO or appropriate solvent)

Procedure:

Preparation of Bacterial Inoculum:

Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase.

Adjust the turbidity of the bacterial suspension to a McFarland standard of 1.0.

Dilute the adjusted suspension 1:20 in 7H9 broth.

Preparation of Compound Dilutions:
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Prepare a stock solution of Antibacterial Agent 41 in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the stock solution in 7H9 broth in a separate 96-well

plate to achieve the desired concentration range for testing.

Assay Setup:

Add 100 µL of 7H9 broth to all wells of a new sterile 96-well plate.

Transfer 100 µL of the diluted compound solutions to the corresponding wells of the assay

plate.

Add 100 µL of the diluted bacterial inoculum to each well.

Include wells for a positive control (broth + bacteria + Rifampicin) and a negative control

(broth + bacteria + solvent).

Incubation:

Seal the plate and incubate at 37°C for 5-7 days.

Addition of Alamar Blue:

After incubation, add 20 µL of Alamar Blue reagent to each well.

Re-incubate the plate at 37°C for 24 hours.

Reading Results:

Observe the color change in the wells. A blue color indicates inhibition of bacterial growth,

while a pink color indicates bacterial growth.

The MIC is defined as the lowest concentration of the compound that prevents the color

change from blue to pink.

Stock Solution Preparation
It is crucial to prepare stock solutions of Antibacterial Agent 41 correctly to ensure accurate

experimental results.
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Recommended Solvent: DMSO (Dimethyl sulfoxide)

Procedure:

Briefly centrifuge the vial of Antibacterial Agent 41 before opening to ensure the powder is

at the bottom.

Based on the desired stock concentration and the amount of compound, calculate the

required volume of DMSO.

Add the calculated volume of DMSO to the vial.

Vortex or sonicate the vial to ensure complete dissolution of the compound.

Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Mechanism of Action (Postulated)
The specific molecular target of Antibacterial Agent 41 has not been explicitly detailed in the

available literature. However, as a quinoline-based compound, its mechanism of action may be

similar to other compounds in this class. Quinolines are known to exert their antibacterial

effects through various mechanisms, including:

Inhibition of DNA Gyrase and Topoisomerase IV: These enzymes are essential for bacterial

DNA replication, and their inhibition leads to cell death.

Disruption of Electron Transport Chain: Some quinolones can interfere with cellular

respiration.

Inhibition of Mycolic Acid Biosynthesis: This is a critical pathway for the cell wall integrity of

Mycobacterium tuberculosis.

Further research is required to elucidate the precise mechanism of action of Antibacterial
Agent 41.
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Experimental Workflow for Antitubercular Drug
Screening
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Click to download full resolution via product page

Caption: Workflow for in vitro screening and evaluation of antitubercular agents.

Postulated Signaling Pathway Inhibition

Bacterial Cell

DNA Gyrase / Topoisomerase IV

DNA Replication

Cell Division & Growth

Antibacterial Agent 41
(Quinolone Derivative)

Inhibition

Click to download full resolution via product page

Caption: Postulated inhibitory pathway of quinolone-based antibacterial agents.

To cite this document: BenchChem. [Application Notes and Protocols for Antibacterial Agent
41 (Antitubercular agent-41)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14756961#antibacterial-agent-41-supplier-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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